Cas no 1040402-28-5 (3,11,12-Trihydroxy-4,7,15(17)-cembratrien-16-oic acid; (1R,3S,4E,7E,11S,12R)-form, 11-Ketone, Et ester)

• Product Name: 3,11,12-Trihydroxy-4,7,15(17)-cembratrien-16-oic acid; (1R,3S,4E,7E,11S,12R)-form, 11-Ketone, Et ester
• CAS No: 1040402-28-5
• MF: C₂₂H₃₄O₅
• MW: 378.50236749649
• CID: 6738721
• Update Time: 2024-03-03

3,11,12-Trihydroxy-4,7,15(17)-cembratrien-16-oic acid; (1R,3S,4E,7E,11S,12R)-form, 11-Ketone, Et ester Chemical and Physical Properties

Names and Identifiers

• Sinulaflexiolide G
• (-)-Sinulaflexiolide G
• dendronpholide E
• (-)-Dendronpholide E
• 3,11,12-Trihydroxy-4,7,15(17)-cembratrien-16-oic acid; (1R,3S,4E,7E,11S,12R)-form, 11-Ketone, Et ester

• Inchi： 1S/C22H34O5/c1-6-27-21(25)17(4)18-12-13-22(5,26)20(24)11-10-15(2)8-7-9-16(3)19(23)14-18/h8-9,18-19,23,26H,4,6-7,10-14H2,1-3,5H3
• InChI Key： DDVQLQBZUYJIOQ-UHFFFAOYSA-N
• SMILES： CCOC(C(C1CC(O)C(C)=CCC=C(C)CCC(=O)C(O)(C)CC1)=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• XLogP3: 2.556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cembrane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Cembrane diterpenoids